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Compound of Interest

Compound Name: Octanoyl chloride

Cat. No.: B048242

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Octanoyl chloride, also known as capryloyl chloride, is a highly reactive acyl chloride that
serves as a crucial building block in the synthesis of a wide array of pharmaceutical
intermediates and active pharmaceutical ingredients (APIs).[1][2][3] Its versatile chemical
nature allows for the introduction of an eight-carbon acyl chain into various molecular scaffolds,
a modification that can significantly influence the lipophilicity, bioavailability, and therapeutic
efficacy of drug candidates. This technical guide provides a comprehensive overview of the
applications of octanoyl chloride in pharmaceutical synthesis, complete with physicochemical
data, key reaction protocols, and insights into the biological relevance of the resulting
molecules.

Physicochemical Properties of Octanoyl Chloride

A thorough understanding of the physical and chemical properties of octanoyl chloride is
essential for its safe handling and effective use in synthesis.
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Property Value Reference(s)
Molecular Formula CsH1sCIO [2]
Molecular Weight 162.66 g/mol [2]
Appearance Colorless to light yellow liquid [2]
Odor Pungent [2]
Density 0.95 g/cm3 at 20 °C [1]
Melting Point -63 °C [1]
Boiling Point 195-197 °C [3]
Flash Point 82 °C (closed cup) [1]
Soluble in common organic
Solubility solvents (e.g., acetone, [1]
chloroform, toluene, THF)
Reactivity Reacts vigorously with water, )

alcohols, and amines

Key Applications in the Synthesis of Pharmaceutical
Intermediates

Octanoyl chloride's reactivity is primarily exploited in acylation reactions, where it readily
reacts with nucleophiles such as alcohols, amines, and aromatic compounds.

Friedel-Crafts Acylation

The Friedel-Crafts acylation is a powerful method for forming carbon-carbon bonds by
introducing an acyl group onto an aromatic ring. Octanoyl chloride is a common reagent in
this reaction for the synthesis of aryl ketones, which are precursors to various pharmaceuticals.

Experimental Protocol: Synthesis of n-Octanophenone

A notable example is the synthesis of n-octanophenone, an intermediate in the preparation of
other pharmaceutical compounds.
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o Reaction: Benzene is reacted with octanoyl chloride in the presence of a Lewis acid
catalyst, typically aluminum chloride (AICI3).

o Reaction Conditions: The reaction is generally carried out at a temperature range of -10 °C
to 35 °C.

 Yield and Purity: This reaction has been reported to yield n-octanophenone at 93% with a
purity of over 99.0% as determined by Gas Chromatography (GC).[5]

Logical Relationship: Friedel-Crafts Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. vandemark.com [vandemark.com]

e 2. Octanoyl chloride | C8BH15CIO | CID 8124 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 3. framochem.com [framochem.com]

¢ 4. Octanoyl chloride Six Chongging Chemdad Co. , Ltd [chemdad.com]

e 5. WO02014111949A1 - Intermediates and process for the preparation of high purity
fingolimod hydrochloride - Google Patents [patents.google.com]

 To cite this document: BenchChem. [Octanoyl Chloride: A Versatile Precursor for
Pharmaceutical Intermediates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048242#octanoyl-chloride-as-a-precursor-for-
pharmaceutical-intermediates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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